![molecular formula C17H19N3O5 B4081162 2-[bis(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide](/img/structure/B4081162.png)
2-[bis(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide
Overview
Description
2-[bis(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide, commonly known as BAPNA, is a synthetic compound that has been widely used in scientific research. BAPNA is a substrate for the enzyme chymotrypsin, which is widely used in biochemical and physiological research.
Mechanism of Action
BAPNA is cleaved by chymotrypsin at the peptide bond between the carbonyl group of the phenylalanine residue and the amide nitrogen of the glycine residue. The reaction involves the formation of an acyl-enzyme intermediate, which is then hydrolyzed to release the products, p-nitroaniline and N-(phenylacetyl)glycine.
Biochemical and Physiological Effects:
BAPNA has no known biochemical or physiological effects on its own. Its effects are limited to its use as a substrate for chymotrypsin in vitro.
Advantages and Limitations for Lab Experiments
BAPNA has several advantages as a substrate for chymotrypsin. It is stable, soluble in water, and produces a measurable color change upon cleavage by chymotrypsin. However, BAPNA has some limitations. It is not a natural substrate for chymotrypsin and may not accurately reflect the activity of the enzyme in vivo. Additionally, the reaction between BAPNA and chymotrypsin may be affected by other factors, such as pH and temperature.
Future Directions
There are several future directions for the use of BAPNA in scientific research. One direction is the study of enzyme kinetics and inhibition. BAPNA can be used to measure the activity of chymotrypsin in the presence of inhibitors, which can provide insight into the mechanism of inhibition. Another direction is the use of BAPNA in the study of protein-protein interactions. BAPNA can be used as a substrate for chymotrypsin in the presence of other proteins, which can provide information about the binding and cleavage of the substrate. Finally, BAPNA can be used in the development of new assays for the measurement of chymotrypsin activity. New substrates can be designed based on the structure of BAPNA to improve the sensitivity and specificity of the assay.
Scientific Research Applications
BAPNA is widely used as a substrate for the enzyme chymotrypsin, which is a serine protease that cleaves peptide bonds. Chymotrypsin is involved in the digestion of proteins and is also used in the purification and analysis of proteins. BAPNA is used to measure the activity of chymotrypsin in vitro. The reaction between BAPNA and chymotrypsin produces a yellow color, which can be measured spectrophotometrically. BAPNA is also used in the study of enzyme kinetics and inhibition.
properties
IUPAC Name |
2-[bis(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O5/c21-10-8-19(9-11-22)16-7-6-14(20(24)25)12-15(16)17(23)18-13-4-2-1-3-5-13/h1-7,12,21-22H,8-11H2,(H,18,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSDVNEDZEMKEHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N(CCO)CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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